Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate is a chemical compound with the molecular formula C12H10FLiN2O2 and a molecular weight of 240.16 . It is not intended for human or veterinary use and is primarily used for research.
Synthesis Analysis
The synthesis of imidazoles, the core structure of Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate, has been extensively studied . Various methods have been developed, including the Van Leusen Imidazole Synthesis and the Van Leusen Three-Component Reaction . These methods often involve the reaction of 1,2-diketones and urotropine in the presence of ammonium acetate . Other methods involve the use of benzimidates and 2H-azirines .Scientific Research Applications
- Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate exhibits promising antimicrobial properties. Researchers have investigated its efficacy against bacterial, fungal, and protozoal pathogens. The compound’s unique structure may contribute to its selective activity against specific microorganisms .
- In the fight against tuberculosis, this compound has been evaluated for its anti-tubercular activity. Studies have assessed its effectiveness against Mycobacterium tuberculosis, a causative agent of TB. The results provide insights into its potential as a novel antitubercular agent .
- Lithium 1-cyclobutyl-5-fluoro-1H-benzo[d]imidazole-2-carboxylate may modulate inflammatory responses. Researchers have explored its impact on cytokine production, leukocyte migration, and tissue inflammation. Understanding its anti-inflammatory mechanisms could lead to therapeutic applications .
- Preliminary studies suggest that this compound possesses antitumor properties. Researchers have examined its effects on cancer cell lines, tumor growth, and apoptosis. Further investigations are needed to elucidate its potential as an anticancer agent .
- The compound’s structure hints at possible neuroprotective effects. Researchers have studied its impact on neuronal cells, oxidative stress, and neuroinflammation. These findings contribute to the understanding of its role in neurodegenerative diseases .
- Scientists have explored various synthetic routes to prepare derivatives of this compound. These derivatives may exhibit enhanced pharmacological activities. Understanding the structure-activity relationships can guide the design of novel analogs with improved properties .
Antimicrobial Activity
Antitubercular Potential
Anti-Inflammatory Effects
Anticancer Investigations
Neuroprotective Properties
Synthetic Strategies and Derivatives
properties
IUPAC Name |
lithium;1-cyclobutyl-5-fluorobenzimidazole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O2.Li/c13-7-4-5-10-9(6-7)14-11(12(16)17)15(10)8-2-1-3-8;/h4-6,8H,1-3H2,(H,16,17);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWHIVETYSJICJC-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1CC(C1)N2C3=C(C=C(C=C3)F)N=C2C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FLiN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.